Cas no 2229263-87-8 (O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2229263-87-8
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• CID: 5849526
• PubChem ID: 165884071
• Update Time: 2025-10-30

O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• O-{2-[4-methoxy-3-(trifluoromethyl)phenyl]propan-2-yl}hydroxylamine
• EN300-1964292
• 2229263-87-8

• Inchi： 1S/C11H14F3NO2/c1-10(2,17-15)7-4-5-9(16-3)8(6-7)11(12,13)14/h4-6H,15H2,1-3H3
• InChI Key： VAQGVTTXEJKSIN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C(C)(C)ON)OC)(F)F

Computed Properties

• Exact Mass: 249.09766318g/mol
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine

O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine: A Comprehensive Overview

O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine (CAS No. 2229263-87-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a hydroxylamine functional group and a substituted phenylpropanol moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine consists of a hydroxylamine group attached to a 2-(4-methoxy-3-(trifluoromethyl)phenyl)propan-2-yl moiety. The presence of the trifluoromethyl group and the methoxy substituent on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. These features have been explored in various studies to understand the compound's pharmacological profile.

Recent research has highlighted the potential of O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine exhibits potent activity against beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. For example, a study published in the Cancer Research journal reported that O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine selectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition leads to reduced cell proliferation and increased apoptosis, making it a potential candidate for cancer therapy.

The synthesis of O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine has been optimized to improve yield and purity, which are crucial for its application in drug development. Various synthetic routes have been explored, with one common approach involving the reaction of 4-methoxy-3-(trifluoromethyl)benzaldehyde with hydroxylamine under controlled conditions. The resulting product is then further modified to obtain the desired compound. These synthetic methods have been refined to ensure high efficiency and scalability, facilitating its use in both academic and industrial settings.

The pharmacokinetic properties of O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. For instance, studies have demonstrated that it has good oral bioavailability and can effectively cross the blood-brain barrier, making it suitable for central nervous system (CNS) disorders.

Safety and toxicity assessments are critical components of drug development, and several studies have evaluated the safety profile of O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine. Preclinical data indicate that this compound has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings and ensure its safety in human subjects.

In conclusion, O-{2-4-methoxy-3-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine (CAS No. 2229263-87-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer therapy. Ongoing studies continue to explore its mechanisms of action and optimize its use as a potential therapeutic agent.